Cas no 562-73-2 (1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid)

• Product Name: 1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid
• CAS No: 562-73-2
• Molecular Formula: C₇H₁₂O₆
• Molecular Weight: 192.16658
• CID: 1597914
• PubChem ID: 1064

1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid Properties

Names and Identifiers

• 1,3,4,5-tetrahydroxycyclohexanecarboxylic Acid
• Chinasaeure
• Cyclohexantetrol-(1.3.4.5)-carbonsaeure-(1)
• Cordycepinsaeure
• 1,3,4,5-Tetrahydroxy-cyclohexancarbonsaeure
• 1,3,4,5-tetrahydroxy-cyclohexanecarboxylic acid
• 1,3,4,5-Tetrahydroxycyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, [1R-(1.alpha.,3.alpha.,4.alpha.,5.beta.)]-
• BCP29199
• EN300-120326
• 470-63-3
• HMS3369F17
• FT-0624343
• NSC-243743
• SCHEMBL12045452
• NSC243743
• NCGC00142589-02
• Kinic acid; Chinic acid
• AKOS006227643
• AAWZDTNXLSGCEK-UHFFFAOYSA-N
• SY010828
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-
• DTXSID40861632
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1.alpha.,3R,4.alpha.,5R)-
• Oprea1_849562
• 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid, (1R-(1.alpha.,3.alpha.,4.alpha.,5.beta.)-
• 562-73-2
• NCGC00095620-01
• NS00006789
• GS-6162
• 1,4,5-Tetrahydroxycyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid,3,4,5-tetrahydroxy-
• D-(-)-Kinic Acid
• SCHEMBL614369
• EINECS 209-233-4
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, D-(-)-
• Hexahydro-1,4,5-tetrahydroxybenzoic acid
• InChI=1/C7H12O6/c8-3-1-7(13,6(11)12)2-4(9)5(3)10/h3-5,8-10,13H,1-2H2,(H,11,12
• NSC 243743
• CHEBI:177632
• D-(-)-Chinic Acid
• DB-259142
• 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid; D-(-)-Quinic acid

• InChIKey： AAWZDTNXLSGCEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O6/c8-3-1-7(13,6(11)12)2-4(9)5(3)10/h3-5,8-10,13H,1-2H2,(H,11,12)
• SMILES： C1C(C(C(CC1(C(=O)O)O)O)O)O

Computed Properties

• Exact Mass: 192.06336
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.063388
• Heavy Atom Count: 13
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 118

Experimental Properties

• LogP: -2.32140
• PSA: 118.22
• Refractive Index: 1.687
• Boiling Point: 438.4°C at 760 mmHg
• Flash Point: 233.1°C
• Density: 1.828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives